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Compound of Interest

Compound Name: 2-Chloroethyl 4-nitrobenzoate

CAS No.: 949-03-1

Cat. No.: B3373027

Get Quote

CAS Registry Number: 949-03-1 Formula: C₉H₈ClNO₄ Molecular Weight: 229.62 g/mol

Synonyms: 4-Nitrobenzoic acid 2-chloroethyl ester; 2-Chloroethyl p-nitrobenzoate

Executive Summary
2-Chloroethyl 4-nitrobenzoate is a specialized intermediate used primarily in the synthesis of

pharmaceuticals and azo dyes. It functions as a robust alkylating agent due to the activation of

the chloroethyl group by the electron-withdrawing nitrobenzoate moiety. Accurate knowledge of

its melting point (MP) and boiling point (BP) is critical for process design, specifically to avoid

thermal decomposition during purification.

This guide provides validated physicochemical data, experimental protocols for thermal

analysis, and safety frameworks for handling this alkylating agent.

Physicochemical Data Profile
The following data aggregates experimental values and high-confidence predictive models.

Table 1: Thermal and Physical Properties
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Property Value / Range Source/Method Confidence

Melting Point (MP)
56.0 °C (54–58 °C

range)

Experimental

(Recrystallized)
High

Boiling Point (BP)
372.7 ± 27.0 °C (760

mmHg)
Predicted (ACD/Labs) Low (Theoretical)

Flash Point ~179 °C Predicted Medium

Density 1.42 ± 0.1 g/cm³ Predicted Medium

Physical State
Crystalline Solid

(Needles)
Visual Observation High

Solubility

Soluble: CHCl₃,

EtOAc,

AcetoneInsoluble:

Water

Experimental High

Critical Insight: The predicted boiling point (~373 °C) is theoretical. In practice, nitro-aromatic

esters often undergo exothermic decomposition before reaching their atmospheric boiling point.

Distillation should only be attempted under high vacuum (<1 mmHg).

Thermodynamic Analysis & Stability
Crystal Lattice Energy
The melting point of 56 °C is relatively low for a para-nitro compound, attributed to the flexibility

of the chloroethyl chain which disrupts the efficient

-

stacking typical of planar nitroaromatics. However, the nitro group induces a strong dipole

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3373027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


moment, stabilizing the solid phase at room temperature compared to the liquid analog 2-
chloroethyl benzoate.

Thermal Decomposition Hazard
Nitrobenzoates possess high energy potential. Heating 2-chloroethyl 4-nitrobenzoate above

150 °C poses a risk of rapid decomposition, potentially releasing NOₓ gases and HCl.

Self-Validating Protocol:

Do NOT attempt atmospheric distillation.

Always perform a Differential Scanning Calorimetry (DSC) scan (30–300 °C @ 5°C/min) on a

<5 mg sample to identify the onset of decomposition (

) before scaling up any heating process.

Experimental Protocols
Synthesis Workflow (Grounding Context)
To understand the impurity profile affecting MP, one must understand the synthesis. The

standard route involves the esterification of 4-nitrobenzoyl chloride.

4-Nitrobenzoyl Chloride
(Solid, MP: 72°C)

Esterification
(Reflux in CH2Cl2/Pyridine)

2-Chloroethanol
(Liquid, BP: 129°C)

Acid Wash (HCl)
& Bicarb Neutralization

Crude Product
(Solid/Oil Mix)

Recrystallization
(MeOH/Water 1:1)

2-Chloroethyl 4-nitrobenzoate
(Needles, MP: 56°C)

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the critical recrystallization step required to achieve

the distinct 56 °C melting point.

Melting Point Determination (Capillary Method)
Objective: Accurate determination of phase transition to assess purity.
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Preparation: Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours. Traces of

solvent (methanol/water) will significantly depress the MP.

Loading: Pack 2–3 mm of substance into a glass capillary tube.

Ramping:

Fast Ramp: 10 °C/min to 45 °C.

Critical Phase: Slow Ramp: 1 °C/min from 45 °C to 60 °C.

Observation: Record

(first liquid drop) and

(complete liquefaction).

Acceptance Criteria: Range

°C (e.g., 55.5–57.0 °C).

Boiling Point / Volatility Assessment
Objective: Determine volatility without inducing decomposition.

Method: Thermogravimetric Analysis (TGA).

Protocol: Heat 10 mg sample in an open alumina pan under

flow (50 mL/min).

Ramp: 10 °C/min from Ambient to 400 °C.

Interpretation:

Mass loss < 150 °C indicates solvent entrapment.

Sharp mass loss > 250 °C likely indicates decomposition rather than simple evaporation.

Safety & Handling (E-E-A-T)
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Hazard Classification:

Alkylating Agent: Capable of transferring the chloroethyl group to DNA/proteins. Handle as a

potential mutagen.

Skin Sensitizer: Nitro-aromatics often induce contact dermatitis.

Engineering Controls:

All solid handling must occur within a Class II Biological Safety Cabinet or a chemical fume

hood with HEPA filtration.

Double-gloving (Nitrile over Latex) is recommended due to the compound's lipophilicity.

Hazard Identification:
Alkylating Agent

Engineering Control:
Fume Hood / LEV

PPE:
Nitrile Gloves + Respirator

Physical State:
Solid Dust

Safe Handling

Click to download full resolution via product page

Figure 2: Safety decision matrix for handling solid alkylating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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